Cas no 2024796-99-2 (1-(3-bromophenyl)-4-methylcyclohexanol)

• Product Name: 1-(3-bromophenyl)-4-methylcyclohexanol
• CAS No: 2024796-99-2
• MF: C₁₃H₁₇BrO
• MW: 269.177483320236
• CID: 5901870
• PubChem ID: 165450087
• Update Time: 2025-05-04

1-(3-bromophenyl)-4-methylcyclohexanol Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromophenyl)-4-methylcyclohexanol
• EN300-715182
• 2024796-99-2
• 1-(3-bromophenyl)-4-methylcyclohexan-1-ol

• Inchi： 1S/C13H17BrO/c1-10-5-7-13(15,8-6-10)11-3-2-4-12(14)9-11/h2-4,9-10,15H,5-8H2,1H3
• InChI Key： MJSALSBYOYNRGA-UHFFFAOYSA-N
• SMILES： OC1(C2C=CC=C(Br)C=2)CCC(C)CC1

Computed Properties

• Exact Mass: 268.04628g/mol
• Monoisotopic Mass: 268.04628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(3-bromophenyl)-4-methylcyclohexanol

Research Brief on 1-(3-bromophenyl)-4-methylcyclohexanol (CAS: 2024796-99-2): Recent Advances and Applications in Chemical Biology and Medicine

The compound 1-(3-bromophenyl)-4-methylcyclohexanol (CAS: 2024796-99-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 1-(3-bromophenyl)-4-methylcyclohexanol as a versatile intermediate in the synthesis of more complex bioactive molecules. Its brominated aromatic ring and cyclohexanol moiety make it an attractive scaffold for further chemical modifications. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of novel G-protein-coupled receptor (GPCR) modulators, particularly targeting neurological disorders.

In terms of biological activity, preliminary in vitro assays have shown that 1-(3-bromophenyl)-4-methylcyclohexanol exhibits moderate inhibitory effects on specific cytochrome P450 enzymes, suggesting potential applications in drug-drug interaction studies. Furthermore, its structural similarity to known bioactive compounds has prompted investigations into its anti-inflammatory and analgesic properties. A recent patent application (WO2023056789) describes derivatives of this compound with improved pharmacokinetic profiles for potential use in pain management.

The synthesis of 1-(3-bromophenyl)-4-methylcyclohexanol has been optimized in recent years, with several research groups reporting improved yields and purity. A 2024 publication in Organic Process Research & Development details a scalable, green chemistry approach to its production, reducing the environmental impact while maintaining high enantiomeric purity. This advancement is particularly significant for potential industrial-scale applications.

From a drug discovery perspective, molecular docking studies have revealed that 1-(3-bromophenyl)-4-methylcyclohexanol can interact with multiple protein targets, including various kinases and nuclear receptors. This promiscuity, while potentially challenging for specific therapeutic applications, makes the compound an interesting starting point for polypharmacological approaches. Current research is focusing on structural modifications to enhance target specificity while maintaining its favorable physicochemical properties.

In conclusion, 1-(3-bromophenyl)-4-methylcyclohexanol represents a promising chemical entity with diverse potential applications in medicinal chemistry. Its unique structural features, combined with recent synthetic advancements and growing understanding of its biological activities, position it as a valuable compound for future drug discovery efforts. Further research is warranted to fully explore its therapeutic potential and optimize its pharmacological profile.